Cas no 2228623-13-8 (1-(2-bromo-4-nitrophenyl)ethane-1,2-diol)

• Product Name: 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol
• CAS No: 2228623-13-8
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 6603418
• PubChem ID: 165704328
• Update Time: 2025-10-23

1-(2-bromo-4-nitrophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol
• EN300-1927572
• 2228623-13-8

• Inchi： 1S/C8H8BrNO4/c9-7-3-5(10(13)14)1-2-6(7)8(12)4-11/h1-3,8,11-12H,4H2
• InChI Key： WFPHQIZOMVLXLO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CO)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.96367g/mol
• Monoisotopic Mass: 260.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol

Recent Advances in the Study of 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol (CAS: 2228623-13-8)

1-(2-bromo-4-nitrophenyl)ethane-1,2-diol (CAS: 2228623-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a versatile intermediate in the synthesis of bioactive compounds. This compound, characterized by its unique bromo-nitro-phenyl and diol functional groups, has been the subject of several studies aimed at exploring its reactivity, stability, and potential therapeutic uses. Recent literature highlights its role in the development of novel drug candidates, particularly in the areas of antimicrobial and anticancer agents.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol as a key precursor in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The study revealed that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. The findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol derivatives. The research team synthesized a series of analogs and evaluated their efficacy against various cancer cell lines, including breast, lung, and colon cancer. The results indicated that certain derivatives induced apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. These findings open new avenues for the development of targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol to improve yield and purity. A study in Organic Process Research & Development reported a novel catalytic method for the selective bromination of the phenyl ring, which significantly enhanced the efficiency of the synthesis process. This methodological improvement is expected to facilitate the large-scale production of the compound for further pharmacological studies.

In addition to its therapeutic potential, 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol has also been investigated for its role in chemical biology. A recent paper in Chemical Communications detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique electronic properties enable it to act as a sensitive and selective sensor for ROS, which are implicated in various pathological conditions, including neurodegenerative diseases and inflammation.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's versatility and the growing body of research supporting its applications make it a compelling candidate for future drug discovery efforts.

In conclusion, 1-(2-bromo-4-nitrophenyl)ethane-1,2-diol (CAS: 2228623-13-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial and anticancer agents to chemical probes, highlight its potential to address unmet medical needs. Continued research and development efforts are expected to unlock further therapeutic possibilities for this compound in the coming years.